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Compound of Interest

Compound Name: S 1592

CAS No.: 25552-58-3

Cat. No.: B1680372

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
S 1592, chemically identified as 1-phenethyl-4-hydroxy-salicylamido-4-methyl-piperidine-

hydrochloride, is a compound that has been investigated for its pharmacological properties.

Preclinical studies in rodent models have primarily focused on its antitussive (cough-

suppressing) capabilities, as well as its bronchodilating and antianaphylactic effects.[1] This

document provides a detailed overview of the available dosage information and experimental

protocols for the use of S 1592 in rodent research, based on published literature.

Data Presentation
Acute Toxicity Data
The acute toxicity of S 1592 has been evaluated in both mice and rats, providing essential data

for dose-range finding in further preclinical studies. The following table summarizes the

reported lethal dose (LD) and median lethal dose (LD50) values.
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Species
Route of
Administration

Dosage Toxic Effect Reference

Rat Oral > 1 g/kg Lethal dose [2]

Mouse Oral > 2 g/kg Lethal dose [2]

Rat Intraperitoneal 157 mg/kg LD50 [2]

Note: The oral toxicity in both species is reported to be low.[1] The intraperitoneal route shows

higher toxicity. Toxic effects observed in rats following intraperitoneal administration included

muscle weakness, irritability, and dyspnea.

Experimental Protocols
While specific effective dose ranges for the antitussive activity of S 1592 are not detailed in the

currently accessible literature, the methodologies for inducing coughing in the initial

pharmacological studies have been described. Researchers can adapt these established

models to determine the effective dose of S 1592 for their specific research questions.

Protocol 1: Chemically-Induced Cough Model
This protocol is designed to assess the antitussive efficacy of a test compound against a

chemical irritant.

Workflow Diagram:
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Caption: Workflow for Chemically-Induced Cough Assay.

Methodology:

Animal Model: Guinea pigs are a commonly used model for this assay.
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Acclimatization: Acclimatize animals to the experimental environment and restraining devices

to minimize stress-induced artifacts.

Baseline Measurement: Establish a baseline cough rate for each animal before treatment.

Compound Administration: Administer S 1592 at various doses via the desired route (e.g.,

oral, intraperitoneal). A vehicle control group should be included.

Cough Induction: After a predetermined pretreatment time, expose the animals to an

aerosolized solution of a chemical irritant, such as citric acid or ammonia.

Data Collection: Record the number of coughs over a specified period.

Analysis: Compare the cough frequency in the S 1592-treated groups to the vehicle control

group to determine the antitussive effect.

Protocol 2: Mechanically-Induced Cough Model
This protocol assesses the efficacy of a compound against a mechanical stimulus in the

respiratory tract.

Methodology:

Animal Model: Cats or dogs are often used for this type of study.

Anesthesia: Anesthetize the animal.

Surgical Preparation: Surgically expose the trachea.

Compound Administration: Administer S 1592 or a vehicle control.

Mechanical Stimulation: Introduce a fine, flexible probe into the trachea to mechanically

stimulate the carina or tracheal lining.

Data Recording: Record the cough response, often measured by changes in intrapleural

pressure or electromyographic activity of respiratory muscles.

Analysis: Compare the cough response before and after compound administration.
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Protocol 3: Electrically-Induced Cough Model
This protocol evaluates the effect of a compound on the central and peripheral neural pathways

of the cough reflex.

Methodology:

Animal Model: Cats or dogs are suitable models.

Anesthesia and Surgical Preparation: Anesthetize the animal and surgically expose the

superior laryngeal nerve.

Compound Administration: Administer S 1592 or a vehicle control.

Nerve Stimulation: Apply electrical stimulation to the superior laryngeal nerve to elicit a

cough reflex.

Data Recording: Monitor the cough response through physiological recordings as described

in Protocol 2.

Analysis: Analyze the changes in the threshold of electrical stimulation required to induce a

cough before and after drug administration.

Signaling Pathways
The precise signaling pathway through which S 1592 exerts its antitussive effect has not been

explicitly elucidated in the available literature. However, as a salicylamide derivative, its

mechanism of action may involve pathways known to be modulated by this class of

compounds.

Potential Signaling Pathways for Salicylamide Derivatives:
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S 1592 (Salicylamide Derivative)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1680372?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

